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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

Calcium Thiosulfate (CaS₂O₃): A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant biological activities of calcium thiosulfate (CaS₂O₃). The information is intended to

support research, scientific, and drug development applications by consolidating key data on its

synthesis, characteristics, and potential therapeutic mechanisms.

Chemical Properties and Structure
Calcium thiosulfate is an inorganic compound that exists in both anhydrous (CaS₂O₃) and,

more commonly, hexahydrated (CaS₂O₃·6H₂O) forms.[1] The hexahydrate is a white,

crystalline solid.

Quantitative Data Summary
The key physicochemical properties of calcium thiosulfate and its hexahydrate are

summarized in the table below for easy reference and comparison.
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Property
Anhydrous
Calcium
Thiosulfate

Calcium
Thiosulfate
Hexahydrate

References

Molecular Formula CaS₂O₃ CaS₂O₃·6H₂O [1][2]

Molecular Weight 152.21 g/mol 260.3 g/mol [1][2]

Appearance - White, triclinic crystals [1][3]

Density - 1.87 g/cm³ [1]

Solubility in Water Soluble
78.7 g/100 g at 0°C;

224 g/100 g at 40°C
[3]

Solubility in Ethanol Insoluble Insoluble [1][3]

Decomposition Decomposes at 112°C

Spontaneously

decomposes at 43-

49°C

[1]

Chemical Structure
The thiosulfate anion ([S₂O₃]²⁻) is structurally analogous to the sulfate ion ([SO₄]²⁻), with one

oxygen atom replaced by a sulfur atom. The central sulfur atom is bonded to three oxygen

atoms and one terminal sulfur atom.

The crystal structure of calcium thiosulfate hexahydrate is triclinic.[1][3] Detailed

crystallographic studies have revealed that the structure consists of chains of alternating

thiosulfate anions and hydrated calcium cations ([Ca(H₂O)₆]²⁺), where the polyhedra share

common oxygen atoms.[4]

Experimental Protocols: Synthesis of Calcium
Thiosulfate
Several methods for the synthesis of calcium thiosulfate have been reported. A prevalent

industrial method involves the oxidation of calcium polysulfide, commonly known as lime-sulfur.

Synthesis from Calcium Polysulfide (Lime-Sulfur)
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This method is advantageous due to the use of readily available and inexpensive raw

materials. The overall process can be summarized in the following conceptual workflow:

Slurry Preparation

Polysulfide Formation

Add Sulfur

Oxidation

Introduce Oxidant
(e.g., Oxygen)

Filtration

Cool and Adjust pH

Calcium Thiosulfate
Solution

Click to download full resolution via product page

Fig. 1: Conceptual workflow for calcium thiosulfate synthesis.

Detailed Methodology:

Slurry Preparation: A slurry of calcium hydroxide (Ca(OH)₂) is prepared in water.

Polysulfide Formation: Elemental sulfur is added to the calcium hydroxide slurry. The mixture

is heated (typically to around 90-100°C) and stirred to facilitate the reaction, forming a

mixture of calcium polysulfides (CaSₓ) and some calcium thiosulfate.
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Oxidation: The reaction mixture is cooled to a controlled temperature (e.g., 40-60°C). An

oxidizing agent, such as pure oxygen or air, is then bubbled through the slurry. This step

selectively oxidizes the calcium polysulfides to calcium thiosulfate.

Filtration and Purification: After the oxidation is complete, the solution is cooled. The pH may

be adjusted to the neutral range (6.5-7.5) to improve stability. The solution is then filtered to

remove any unreacted sulfur and insoluble byproducts, such as calcium sulfite. The resulting

clear solution is an aqueous solution of calcium thiosulfate.

Biological Activities and Relevance in Drug
Development
While calcium thiosulfate itself is not a primary therapeutic agent, the thiosulfate ion has

garnered significant interest in the medical field for its therapeutic potential. The biological

effects observed with sodium thiosulfate are largely attributable to the thiosulfate anion and are

therefore relevant to calcium thiosulfate.

Mechanism in Cyanide Poisoning
Thiosulfate is a well-established antidote for cyanide poisoning.[5][6] The mechanism involves

the enzymatic conversion of the highly toxic cyanide ion to the much less toxic thiocyanate ion,

a reaction catalyzed by the mitochondrial enzyme rhodanese (thiosulfate sulfurtransferase).[5]

[7]
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Fig. 2: Detoxification of cyanide by thiosulfate.

Role in Vascular Calcification
Vascular calcification is a serious complication in patients with chronic kidney disease.

Thiosulfate has been investigated for its potential to inhibit this process.[8][9] The proposed

mechanisms include:

Chelation of Calcium: Thiosulfate can form a soluble complex with calcium ions, which may

help to prevent their deposition in soft tissues.[9][10]

Antioxidant Properties: Thiosulfate exhibits antioxidant effects, which may protect vascular

smooth muscle cells from oxidative stress-induced damage and subsequent calcification.[9]

[11]

Direct Extracellular Effect: Studies suggest that thiosulfate has a direct, extracellular effect

that inhibits calcification, independent of its effects on ionized calcium or pH.[8]
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Fig. 3: Proposed mechanisms of thiosulfate in inhibiting vascular calcification.

Antioxidant Activity and Nrf2 Signaling
The antioxidant properties of thiosulfate are a key aspect of its therapeutic potential.[11] It can

act as a scavenger of reactive oxygen species (ROS).[12] Furthermore, there is evidence

linking thiosulfate metabolism to the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling

pathway.[13] Nrf2 is a master regulator of the cellular antioxidant response.[14] The activation

of the Nrf2 pathway leads to the expression of a battery of antioxidant and cytoprotective

genes.[15][16] The interplay between thiosulfate, its metabolic products like hydrogen sulfide,

and the Nrf2 pathway represents a promising area for therapeutic intervention in diseases

associated with oxidative stress.[13][17]

Conclusion
Calcium thiosulfate is a stable and soluble source of the thiosulfate ion. While its direct

applications in drug development are still emerging, the well-documented therapeutic effects of

the thiosulfate anion in conditions like cyanide poisoning and vascular calcification highlight its

potential. The antioxidant properties of thiosulfate and its interaction with key cellular signaling

pathways like Nrf2 warrant further investigation for the development of novel therapeutic
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strategies for a range of diseases. This technical guide provides a foundational understanding

of the chemical and biological properties of calcium thiosulfate to aid in these research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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